Monotridecyl phosphate
Catalog No.
S3720475
CAS No.
5116-94-9
M.F
C13H29O4P
M. Wt
280.34 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
5116-94-9
Product Name
Monotridecyl phosphate
IUPAC Name
tridecyl dihydrogen phosphate
Molecular Formula
C13H29O4P
Molecular Weight
280.34 g/mol
InChI
InChI=1S/C13H29O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-18(14,15)16/h2-13H2,1H3,(H2,14,15,16)
InChI Key
GAJQCIFYLSXSEZ-UHFFFAOYSA-N
SMILES
CCCCCCCCCCCCCOP(=O)(O)O
Canonical SMILES
CCCCCCCCCCCCCOP(=O)(O)O
Description
The exact mass of the compound Monotridecyl phosphate is 280.18034640 g/mol and the complexity rating of the compound is 215. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
Physical Description
Tridecyl acid phosphate appears as a liquid. May severely irritate skin, eyes or mucous membranes.
Liquid
Liquid
XLogP3
4.6
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
280.18034640 g/mol
Monoisotopic Mass
280.18034640 g/mol
Heavy Atom Count
18
UNII
KNC97HUU04
Wikipedia
Monotridecyl phosphate
General Manufacturing Information
Textiles, apparel, and leather manufacturing
1-Tridecanol, phosphate: ACTIVE
Petroleum lubricating oil and grease manufacturing
Phosphoric acid, C12-15-alkyl esters: ACTIVE
1-Tridecanol, 1-(dihydrogen phosphate): ACTIVE
1-Tridecanol, phosphate: ACTIVE
Petroleum lubricating oil and grease manufacturing
Phosphoric acid, C12-15-alkyl esters: ACTIVE
1-Tridecanol, 1-(dihydrogen phosphate): ACTIVE
Dates
Modify: 2023-07-27
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